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Compound of Interest

Compound Name: methyl 3-amino-2-naphthoate

CAS No.: 21597-54-6

Cat. No.: B1601104

Get Quote

Methyl 3-amino-2-naphthoate is classified as a hazardous substance. The primary routes of

exposure are inhalation of the powder, skin contact, eye contact, and ingestion.[1] The hazards

are largely extrapolated from its parent acid, 3-amino-2-naphthoic acid, and other related

amino-naphthalene compounds.[2][3]

Primary aromatic amines as a class are noted for their potential carcinogenicity and toxicity,

with the ability to be readily absorbed through the skin, gastrointestinal tract, and respiratory

system.[4]

GHS Classification Summary (Inferred)
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Hazard Class Category
GHS Hazard
Statement

Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[3][5]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[3][6]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[3][6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[3]

Section 2: Physicochemical and Toxicological
Profile
Understanding the physical and chemical properties of a compound is foundational to its safe

handling.

Physicochemical Properties
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Property Value Source

Chemical Name Methyl 3-amino-2-naphthoate [5]

CAS Number 21597-54-6 [5]

Molecular Formula C₁₂H₁₁NO₂ [5]

Molecular Weight 201.22 g/mol [5]

Appearance Powder/Solid (form may vary) [6]

Melting Point
210 °C / 410 °F (for parent

acid)
[6]

Solubility

No data available for the ester.

The parent acid has limited

water solubility.

[6]

Stability
Stable under normal

conditions.
[6]

Toxicological Summary (Inferred)

The toxicological properties of methyl 3-amino-2-naphthoate have not been fully investigated.

[7] The following summary is based on data from closely related analogs like 3-amino-2-

naphthoic acid and 3-amino-2-naphthol.

Acute Effects: Harmful if ingested, causing potential irritation to the digestive tract.[2][6] It is

also an irritant to the skin, eyes, and respiratory system.[2][6][7]

Chronic Effects: No specific data is available. However, many aromatic amines are known or

suspected carcinogens.[4][8] It is prudent to handle this compound as a potential carcinogen.

Carcinogenicity: Not listed by IARC, NTP, ACGIH, or OSHA.[7] However, this is due to a lack

of data, not a confirmation of non-carcinogenicity. Given its classification as a primary

aromatic amine, carcinogenic potential cannot be ruled out.[9]
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to protection, starting with engineering controls and supplemented by

PPE, is essential for minimizing exposure.

Engineering Controls:

Ventilation: All work with methyl 3-amino-2-naphthoate powder must be conducted in a

certified chemical fume hood to control airborne dust.[8][10] The fume hood provides a

physical barrier and directs airflow away from the user.

Designated Area: Establish a designated area within the laboratory for handling this

compound to prevent cross-contamination.

Personal Protective Equipment (PPE):

The selection of PPE is the final barrier between the researcher and the chemical.

Hand Protection: Wear chemically resistant gloves, such as nitrile gloves. Given that

aromatic amines can be absorbed through the skin, glove integrity is critical.[8][11] For

prolonged or frequent contact, consider double-gloving or using gloves with a higher

protection class (breakthrough time >240 minutes).[12]

Eye Protection: Chemical safety goggles are mandatory.[6] If there is a splash hazard, a face

shield should be worn in addition to goggles.

Skin and Body Protection: A full-length lab coat should be worn and kept buttoned.[13] For

larger quantities or tasks with a higher risk of contamination, disposable coveralls may be

necessary.

Respiratory Protection: When engineering controls are not sufficient or during spill cleanup, a

NIOSH-approved respirator is required. For powders, a particulate filter (e.g., N95, P100) is

necessary.[1][14]

Section 4: Safe Handling and Storage Protocols
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Adherence to standardized protocols is the cornerstone of laboratory safety. The following

workflows and procedures are designed to be self-validating systems of safety.

Logical Workflow for Safe Handling
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Preparation Phase

Handling Phase

Post-Handling Phase

Review SDS & SOP

Don Appropriate PPE

Prepare Fume Hood & Equipment

Weigh Compound

Transfer to Reaction Vessel

Decontaminate Surfaces & Glassware

Segregate & Label Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow from preparation to post-handling cleanup.
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Standard Operating Procedure (SOP) for Weighing and Handling:

Preparation:

Confirm the chemical fume hood is operational.

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment (spatulas, weigh paper, secondary containers) inside

the fume hood.

Weighing:

Tare the balance with the weigh paper.

Slowly and carefully transfer the desired amount of methyl 3-amino-2-naphthoate
powder onto the weigh paper. Avoid creating dust clouds.

Once the desired weight is achieved, carefully fold the weigh paper to enclose the powder.

Transfer:

Transfer the weigh paper to the reaction vessel or container.

Unfold the paper and gently tap it to transfer the powder.

Use a solvent-wetted wipe to clean the spatula and any residual powder from the weigh

paper into the vessel to ensure complete transfer and decontamination.

Post-Handling:

Immediately place all contaminated disposable items (weigh paper, wipes, gloves) into a

designated hazardous waste bag within the fume hood.

Wipe down the work surface and any equipment used with an appropriate solvent (e.g.,

ethanol) followed by soap and water.

Section 5: Emergency Procedures
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Rapid and correct response to an emergency can significantly reduce the severity of the

outcome.

Exposure First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing.[15] Wash the affected area with plenty of

soap and water for at least 15 minutes.[6][15] Seek medical attention if irritation occurs or

persists.

Inhalation: Move the person to fresh air.[6][15] If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[15] Seek immediate

medical attention and provide the Safety Data Sheet to the medical personnel.

Spill Cleanup Protocol:

This protocol is for small spills (less than 5 grams) that can be managed by trained laboratory

personnel. For larger spills, evacuate the area and contact institutional safety personnel.

Spill Response Workflow
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Initial Response

Containment & Cleanup

Final Decontamination

Alert others in the area

Isolate the spill area

Don enhanced PPE (respirator, double gloves)

Gently cover powder with wet absorbent pads

Collect absorbed material with forceps/spatula

Place waste in a sealed, labeled bag

Clean spill area with soap and water

Dispose of waste via hazardous waste stream

Doff PPE and wash hands

Click to download full resolution via product page

Caption: Step-by-step workflow for managing a small powder spill.
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Isolate and Secure: Alert personnel in the immediate area. Restrict access to the spill zone.

Don PPE: Wear appropriate PPE, including a respirator, double gloves, lab coat, and eye

protection.[16]

Contain: Gently cover the spilled powder with absorbent pads wetted with water.[16][17] This

prevents the powder from becoming airborne. Do not pour liquid directly onto the powder pile

as this can cause it to disperse.

Clean: Carefully collect the dampened absorbent material and any remaining solid using a

scoop or dustpan. Place all materials into a heavy-duty plastic bag or a designated waste

container.[18][19]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Seal the waste bag, label it clearly as "Hazardous Waste" with the chemical name,

and arrange for disposal through your institution's environmental health and safety office.[6]

Section 6: Waste Disposal
All waste containing methyl 3-amino-2-naphthoate, including empty containers, contaminated

PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste.[15][20]

Segregation: Keep amine waste separate from other chemical waste streams to prevent

hazardous reactions.[13]

Containerization: Use compatible, sealed, and clearly labeled containers for waste collection.

[13]

Procedure:

Collect solid waste in a designated, labeled, and sealed container.

Collect liquid waste (e.g., from rinsing glassware) in a separate, labeled, and sealed

container.

Follow your institution's specific procedures for hazardous waste pickup. Do not pour any

amount of this chemical down the drain.[18]
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By implementing these comprehensive safety and handling protocols, researchers can

effectively manage the risks associated with methyl 3-amino-2-naphthoate, ensuring a safe

laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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